Cas no 29782-68-1 (Silydianin)

• Product Name: Silydianin
• CAS No: 29782-68-1
• MF: C₂₅H₂₂O₁₀
• MW: 482.436188220978
• MDL: MFCD09970974
• CID: 53524
• PubChem ID: 329751098
• Update Time: 2025-11-02

Silydianin Chemical and Physical Properties

Names and Identifiers

• Silydianin
• 3,6-Methanobenzofuran-7(6H)-one,4-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-4-oxo-2H-1-benzopyran-2-yl]-2,3,3a,7a-tetrahydro-7a-hydroxy-8-(4-hydroxy-3-methoxyphenyl)-,(3R,3aR,6R,7aR,8R)-
• SILYDIANIN(P) PrintBack
• SILIDIANIN
• Silychristin
• Silydianin (20 mg)
• 3,6-Methanobenzofuran-7(6H)-one,4-(3,4-dihydro-3,5,7-trihydroxy-4-oxo-2H-1-benzopyran-2-yl)-2,3,3a,7a-tetrahydro-7a-hydroxy-8-(4-hydroxy-3-methoxyphenyl)-,[3R-[3a,3ab,4(2R*,3R*),6a,7ab,8R*]]-
• 3,6-Methanobenzofuran-7(6aH)-one, 2,3a,3aa,7a-tetrahydro-7aa-hydroxy-8-(4-hydroxy-3-methoxyphenyl)-4-(3a,5,7-trihydroxy-4-oxo-2b-chromanyl)-, (+)- (8CI)
• Silidianine
• CID 134688545
• CID 24721272
• Silydianin, United States Pharmacopeia (USP) Reference Standard
• BRD-K52002287-001-01-0
• Silydianin, analytical standard
• Q27268678
• EINECS 249-848-5
• (+)-2,3alpha,3aalpha,7a-Tetrahydro-7aalpha-hydroxy-8-(4-hydroxy-3-methoxyphenyl)-4-(3alpha,5,7-trihydroxy-4-oxo-2beta-chromanyl)-3,6-methanobenzofuran-7(6alphaH)-one
• UNII-7P89L7W179
• HY-N0646
• AS-56229
• DTXSID70858696
• SILIDIANIN (CONSTITUENT OF MILK THISTLE) [DSC]
• Silidianinum [INN-Latin]
• SILIDIANIN [MART.]
• 7P89L7W179
• CHEMBL2397733
• (3R,3aR,6R,7aR,8R)-7a-Hydroxy-8-(4-hydroxy-3-methoxyphenyl)-4-((2R,3R)-3,5,7-trihydroxy-4-oxochroman-2-yl)-3,3a,6,7a-tetrahydro-3,6-methanobenzofuran-7(2H)-one
• (1R,3R,6R,7R,10R)-3-hydroxy-10-(4-hydroxy-3-methoxyphenyl)-8-[(2R,3R)-3,5,7-trihydroxy-4-oxo-2,3-dihydrochromen-2-yl]-4-oxatricyclo[4.3.1.03,7]dec-8-en-2-one
• Silidianina [INN-Spanish]
• SILYDIANIN [USP-RS]
• Silidianine [INN-French]
• AKOS030573534
• 29782-68-1
• (1S,3S,6R,7S,10R)-3-Hydroxy-10-(4-hydroxy-3-methoxyphenyl)-8-[(2R,3R)-3,5,7-trihydroxy-4-oxo-2,3-dihydrochromen-2-yl]-4-oxatricyclo[4.3.1.03,7]dec-8-en-2-one
• AC-34761
• CS-0009672
• (+)-2,3.ALPHA.,3A.ALPHA.A,7A-TETRAHYDRO-7A.ALPHA.-HYDROXY-8-(4-HYDROXY-3-METHOXYPHENYL)-4-(3.ALPHA.,5,7-TRIHYDROXY-4-OXO-2.BETA.-CHROMANYL)-3,6-METHANOBENZOFURAN-7(6.ALPHA.H)-ONE
• Silidianin [INN]
• NCGC00170023-02!
• NS00051143
• DTXSID00865510
• Silidianine pound>>Silydianin
• 7a-Hydroxy-8-(4-hydroxy-3-methoxyphenyl)-4-(3,5,7-trihydroxy-4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl)-2,3,3a,7a-tetrahydro-3,6-methano-1-benzofuran-7(6H)-one
• SCHEMBL10049341
• BCP19904
• (1R,3R,6R,7R,10R)-3-hydroxy-10-(4-hydroxy-3-methoxyphenyl)-8-[(2R,3R)-3,5,7-trihydroxy-4-oxo-2,3-dihydrochromen-2-yl]-4-oxatricyclo[4.3.1.0^{3,7]dec-8-en-2-one
• SCHEMBL973911
• Silidianina (INN-Spanish)
• Silidianina
• CYGIJEJDYJOUAN-JSGXPVSSSA-N
• DTXCID20809436
• Silidianinum
• (+)-2,3ALPHA,3AALPHAA,7A-TETRAHYDRO-7AALPHA-HYDROXY-8-(4-HYDROXY-3-METHOXYPHENYL)-4-(3ALPHA,5,7-TRIHYDROXY-4-OXO-2BETA-CHROMANYL)-3,6-METHANOBENZOFURAN-7(6ALPHAH)-ONE
• SILYDIANIN (USP-RS)
• SILIDIANIN (CONSTITUENT OF MILK THISTLE)
• Silidianine (INN-French)
• SILIDIANIN (MART.)
• (+)-2,3 alpha,3a alpha,7a-tetrahydro-7aalpha-hydroxy-8-(4-hydroxy-3-methoxyphenyl)-4-(3alpha,5,7-trihydroxy-4-oxo-2beta-chromanyl)-3,6-methanobenzofuran-7(6alphaH)-one
• Silidianinum (INN-Latin)

• MDL： MFCD09970974
• Inchi： 1S/C25H22O10/c1-33-16-4-9(2-3-14(16)27)18-11-7-12(20-13(18)8-34-25(20,32)24(11)31)23-22(30)21(29)19-15(28)5-10(26)6-17(19)35-23/h2-7,11,13,18,20,22-23,26-28,30,32H,8H2,1H3/t11-,13-,18+,20+,22+,23-,25-/m1/s1
• InChI Key： CYGIJEJDYJOUAN-JSGXPVSSSA-N
• SMILES： O1C[C@@H]2[C@@H](C3C=CC(=C(C=3)OC)O)[C@H]3C=C([C@@H]4[C@H](C(C5C(=CC(=CC=5O4)O)O)=O)O)[C@@H]2[C@@]1(C3=O)O

Computed Properties

• Exact Mass: 482.12100
• Monoisotopic Mass: 482.12129689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 482.4
• XLogP3: 0.8
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: Powder
• Density: 1.6760
• Melting Point: 191℃
• Boiling Point: 819.028 °C at 760 mmHg
• Flash Point: 819.028 °C at 760 mmHg
• Refractive Index: 1.747
• PSA: 162.98000
• LogP: 0.99050

Silydianin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 22-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Silydianin

Silydianin (CAS No. 29782-68-1): A Comprehensive Overview of Its Properties and Applications

Silydianin, a bioactive flavonolignan compound with the CAS No. 29782-68-1, has garnered significant attention in recent years due to its potential health benefits and therapeutic properties. Derived primarily from the milk thistle plant (*Silybum marianum*), this compound is part of the silymarin complex, a group of phytochemicals renowned for their antioxidant and hepatoprotective effects. As interest in natural remedies and plant-derived therapeutics grows, Silydianin has emerged as a focal point for researchers and health enthusiasts alike.

The chemical structure of Silydianin features a unique combination of flavonoid and lignan moieties, which contribute to its biological activity. Studies suggest that Silydianin exhibits strong free radical scavenging capabilities, making it a promising candidate for combating oxidative stress—a key factor in aging and chronic diseases. With the rise of anti-aging and wellness trends, this compound has piqued the curiosity of those seeking natural ways to enhance cellular health.

One of the most searched questions about Silydianin is its role in liver health. Research indicates that it may support liver function by promoting the regeneration of hepatocytes and inhibiting inflammatory pathways. This aligns with the growing demand for liver detox supplements and natural hepatoprotectants, as consumers increasingly prioritize holistic approaches to wellness. Additionally, Silydianin has been explored for its potential in metabolic syndrome management, another hot topic in the health and fitness community.

Beyond its hepatoprotective effects, Silydianin has shown promise in skin care applications. Its antioxidant properties may help mitigate UV-induced damage and improve skin elasticity, making it a sought-after ingredient in cosmeceuticals. As the clean beauty movement gains momentum, plant-based compounds like Silydianin are being incorporated into formulations targeting anti-aging and skin rejuvenation.

From a pharmacological perspective, Silydianin is being investigated for its anti-inflammatory and anticancer potential. Preliminary studies suggest it may modulate signaling pathways involved in cell proliferation and apoptosis, though further clinical trials are needed. This aligns with the broader interest in natural anticancer agents and adjuvant therapies, as patients and practitioners explore complementary treatment options.

In summary, Silydianin (CAS No. 29782-68-1) represents a multifaceted compound with applications spanning health supplements, skin care, and pharmaceutical research. Its antioxidant, anti-inflammatory, and hepatoprotective properties make it a compelling subject for ongoing scientific inquiry. As consumers and researchers continue to seek plant-based solutions for modern health challenges, Silydianin is poised to remain a topic of significant interest and innovation.